1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-phenylpiperazine

• IUPAC Name: 3,5-dimethyl-4-(4-phenylpiperazin-1-yl)sulfonyl-1,2-oxazole
• InChI: InChI=1S/C15H19N3O3S/c1-12-15(13(2)21-16-12)22(19,20)18-10-8-17(9-11-18)14-6-4-3-5-7-14/h3-7H,8-11H2,1-2H3
• InChI Key: YXXZFLNEJXWIJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

“1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-phenylpiperazine” is a chemical compound with the molecular formula C15H19N3O3S and a molecular weight of 321.39. It is also known by its CAS number: 866154-84-9.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-phenylpiperazine” include a predicted boiling point of 515.4±60.0 °C, a predicted density of 1.292±0.06 g/cm3, and a predicted acidity coefficient (pKa) of 4.74±0.40.

Scientific Research Applications

Crystal Engineering and Host-Guest Chemistry

Research on cocrystallization of N-donor type compounds, including those related to the sulfonamide family, has demonstrated the importance of hydrogen-bonding in developing supramolecular architectures. These studies focus on the effects of hydrogen-bonding synthons on crystal packing, which is crucial for crystal engineering applications (Wang et al., 2011).

Medicinal Chemistry and Pharmacology

Sulfonamides have been extensively used in the development of adenosine A2B receptor antagonists, showcasing a novel method for sulfonamide formation. This research highlights the potential of sulfonamides in creating potent and selective receptor antagonists, with applications in treating various medical conditions (Yan et al., 2006).

Organic Chemistry and Drug Development

In organic synthesis, the manipulation of isoxazoles and sulfonamides has led to the creation of compounds with significant pharmacological activities. This includes the design of selective endothelin receptor antagonists with favorable pharmacokinetic properties, which are critical in the treatment of cardiovascular diseases (Humphreys et al., 2003).

Antimicrobial and Chemotherapeutic Properties

Sulfonamide derivatives have also been evaluated for their antimicrobial and chemotherapeutic properties. Early studies on compounds such as "3,4-Dimethyl-5-sulfanilamido-isoxazole" have demonstrated their effectiveness against a broad range of gram-positive and gram-negative pathogens, highlighting the therapeutic potential of these compounds (Schnitzer & Foster, 1946).